Cas no 58168-07-3 (1-(3-hydroxypropyl)-3-methylurea)

• Product Name: 1-(3-hydroxypropyl)-3-methylurea
• CAS No: 58168-07-3
• CID: 4655451
• Update Time: 2025-10-17

1-(3-hydroxypropyl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-3-methylurea

Additional information on 1-(3-hydroxypropyl)-3-methylurea

Introduction to 1-(3-hydroxypropyl)-3-methylurea (CAS No. 58168-07-3)

1-(3-hydroxypropyl)-3-methylurea, with the CAS number 58168-07-3, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxypropyl group and a methylurea moiety. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical formula of 1-(3-hydroxypropyl)-3-methylurea is C₅H₁₂N₂O₂. Its molecular weight is approximately 124.16 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These solubility properties make it suitable for use in a wide range of chemical reactions and formulations.

In the realm of chemical synthesis, 1-(3-hydroxypropyl)-3-methylurea serves as an important intermediate in the production of various pharmaceuticals, agrochemicals, and fine chemicals. Its reactivity stems from the presence of the hydroxyl group, which can participate in nucleophilic substitution reactions, and the urea functionality, which can engage in condensation reactions. These properties enable chemists to tailor the compound for specific applications by modifying its structure through various synthetic pathways.

In biological research, 1-(3-hydroxypropyl)-3-methylurea has shown promise as a potential therapeutic agent. Recent studies have explored its effects on cellular processes and its potential as a drug candidate. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate enzyme activity and influence signaling pathways within cells. This makes it a valuable tool for understanding complex biological mechanisms and developing new therapeutic strategies.

Clinical trials are also underway to evaluate the safety and efficacy of 1-(3-hydroxypropyl)-3-methylurea-based drugs. Preliminary results have been encouraging, with the compound demonstrating low toxicity and good bioavailability. These findings suggest that it could be a viable candidate for treating various diseases, including metabolic disorders and neurodegenerative conditions.

The environmental impact of 1-(3-hydroxypropyl)-3-methylurea is another area of active research. Studies have shown that the compound is biodegradable under certain conditions, which reduces its potential for long-term environmental accumulation. However, ongoing efforts are focused on optimizing its degradation pathways to ensure minimal ecological impact while maintaining its beneficial properties.

In addition to its direct applications, 1-(3-hydroxypropyl)-3-methylurea has been used as a model compound in computational chemistry studies. Molecular dynamics simulations have provided insights into its behavior in different solvents and under varying conditions. These simulations help predict its stability and reactivity, guiding experimental design and optimization processes.

The future prospects for 1-(3-hydroxypropyl)-3-methylurea are promising. Ongoing research continues to uncover new applications and improve our understanding of its properties. As scientists delve deeper into its potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.